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Compound of Interest

Compound Name: Sodium bitartrate

Cat. No.: B3427548 Get Quote

A Note on the "SBTMH" Crystal: Initial research did not yield a definitive identification of a

nonlinear optical (NLO) crystal designated as "SBTMH." This may be a non-standard acronym,

a developmental name, or a typographical error. To fulfill the objective of this guide, we will

proceed with a detailed analysis and comparison of a widely-used and well-characterized NLO

crystal, Beta Barium Borate (β-BaB₂O₄, or BBO), as a representative example. The

methodologies and comparisons presented herein are applicable to the validation of any NLO

crystal.

This guide provides a comprehensive comparison of the nonlinear optical properties of Beta

Barium Borate (BBO) with other common NLO crystals such as Lithium Triborate (LBO) and

Potassium Titanyl Phosphate (KTP). It is intended for researchers, scientists, and drug

development professionals who utilize NLO materials in applications like laser systems and

advanced imaging.

Data Presentation: Comparison of NLO Crystal
Properties
The selection of an appropriate NLO crystal is critical and depends on the specific application,

considering factors like wavelength range, power handling, and conversion efficiency. The table

below summarizes key quantitative properties of BBO, LBO, and KTP.
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Property
Beta Barium Borate
(BBO)

Lithium Triborate
(LBO)

Potassium Titanyl
Phosphate (KTP)

Transparency Range 189 nm - 3500 nm[1] 155 nm - 2600 nm[2] 350 nm - 4500 nm

Nonlinear Optical

Coefficients (pm/V)
d₁₁ = 2.3, d₃₁ = ≤0.1[3]

d₁₅ = 0.85, d₂₄ =

-0.67[3]

High nonlinear

coefficients

Effective SHG

Coefficient (pm/V)
~2.0 (for 1064 nm) ~0.84 (for 1064 nm) ~3.2 (for 1064 nm)

Laser Damage

Threshold (GW/cm²)

>10 (1064 nm, 10 ns)

[4], 1 (532 nm, 10 ns)

[4]

Highest among

common NLO

crystals[4][5]

High damage

threshold

Walk-off Angle

(degrees)
High Minimal[6] Moderate

Hygroscopic

Susceptibility
Slightly hygroscopic[5] Non-hygroscopic Non-hygroscopic[5]

Experimental Protocols for NLO Property Validation
Accurate characterization of NLO properties is essential. The following are standard

experimental methodologies for validating key parameters.

1. Second-Harmonic Generation (SHG) Efficiency and Phase Matching

The SHG efficiency is a primary measure of an NLO crystal's performance. This is often

determined by directing a high-intensity laser beam, such as from a Q-switched Nd:YAG laser

at 1064 nm, through the crystal and measuring the power of the generated 532 nm light.[7]

Objective: To measure the conversion efficiency of the fundamental laser frequency to its

second harmonic and to determine the optimal phase-matching angle.

Materials and Equipment:

Pulsed laser source (e.g., Q-switched Nd:YAG laser)

NLO crystal (e.g., BBO) mounted on a rotational stage
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Focusing and collimating lenses

Filters to block the fundamental wavelength after the crystal

Power meter

Procedure:

The laser beam is directed through the focusing lens to achieve high intensity at the

crystal.

The crystal is placed at the focal point and rotated to find the angle of maximum SHG

output, which corresponds to the phase-matching angle.

The power of the second-harmonic beam is measured after filtering out the fundamental

frequency.

The conversion efficiency is calculated as the ratio of the second-harmonic power to the

fundamental input power. For BBO, conversion efficiencies of over 70% for SHG have

been reported.[8]

2. Maker Fringe Analysis

The Maker fringe technique is a powerful method for determining the nonlinear optical

coefficients of a material.[9]

Objective: To determine the second-order nonlinear coefficients (dᵢⱼ) of the crystal.

Methodology: A laser beam is focused onto the sample, which is rotated. The intensity of the

generated second-harmonic light is measured as a function of the incidence angle, creating

an interference pattern known as Maker fringes. By fitting the fringe pattern to theoretical

models, the dᵢⱼ coefficients can be determined.[9][10]

Setup: The setup is similar to the SHG efficiency measurement, with the addition of a high-

precision rotation stage and a sensitive photodetector.

3. Z-Scan Technique
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The Z-scan technique is used to measure the nonlinear refractive index (n₂) and the nonlinear

absorption coefficient (β).[11][12]

Objective: To determine the third-order nonlinear optical properties.

Methodology: A single focused laser beam is passed through the sample, which is moved

along the beam axis (the z-axis).

Closed-aperture Z-scan: An aperture is placed before the detector to measure changes in

the beam's spatial profile due to self-focusing or self-defocusing, which yields the

nonlinear refractive index.

Open-aperture Z-scan: The aperture is removed, and the total transmitted power is

measured to determine the nonlinear absorption.[11][13]

Data Analysis: The normalized transmittance is plotted as a function of the sample's position.

The shape of the resulting curve reveals the sign and magnitude of the nonlinearity.

4. Laser Damage Threshold (LDT) Measurement

LDT determines the maximum laser intensity a crystal can withstand without being damaged.[4]

Objective: To determine the laser-induced damage threshold of the NLO crystal.

Materials and Equipment:

High-power pulsed laser source

Focusing optics

The NLO crystal sample

Microscope for damage inspection

Procedure:

The crystal is exposed to laser pulses of increasing energy density at different sites.
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Each site is irradiated with a single pulse ("1-on-1" test) or multiple pulses ("S-on-1" test).

After irradiation, each site is inspected with a microscope to check for any visible damage.

The LDT is defined as the highest laser fluence at which no damage is observed.[4]
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Caption: Workflow for Second-Harmonic Generation (SHG) validation.
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Caption: Workflow for the Z-Scan technique.
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Caption: Workflow for Laser Damage Threshold (LDT) measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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